Cas no 2640974-31-6 (1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2640974-31-6
• MF: C₁₈H₃₀N₆O
• MW: 346.470403194427
• CID: 5317009
• PubChem ID: 154829800
• Update Time: 2025-07-17

1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6619-4459
• 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one
• AKOS040709002
• 2640974-31-6
• 2-[4-[4-(Ethylamino)-2-pyrimidinyl]-1-piperazinyl]-1-(hexahydro-1H-azepin-1-yl)ethanone

• Inchi： 1S/C18H30N6O/c1-2-19-16-7-8-20-18(21-16)24-13-11-22(12-14-24)15-17(25)23-9-5-3-4-6-10-23/h7-8H,2-6,9-15H2,1H3,(H,19,20,21)
• InChI Key： UUTZBFRTNUNJSN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CN1CCN(C2=NC=CC(NCC)=N2)CC1

Computed Properties

• Exact Mass: 346.24810960g/mol
• Monoisotopic Mass: 346.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.3±60.0 °C(Predicted)
• pka: 8.94±0.10(Predicted)

Additional information on 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one

Introduction to 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one (CAS No. 2640974-31-6)

The compound 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one, identified by its CAS number 2640974-31-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both azepane and piperazine moieties in its structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery.

At the core of this compound's design lies its dual functionality, which arises from the combination of an azepane ring and a piperazine-based side chain. The azepane ring, a seven-membered heterocyclic structure, is known for its stability and ability to mimic certain biological functionalities. This feature is particularly valuable in medicinal chemistry, where structural stability often correlates with improved pharmacokinetic properties. In contrast, the piperazine moiety is widely recognized for its role as a pharmacophore in numerous drugs, contributing to interactions with biological targets such as receptors and enzymes.

The specific arrangement of these functional groups within 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one introduces unique interactions that could be exploited for therapeutic purposes. The ethylamino group attached to the pyrimidine ring enhances the compound's solubility and bioavailability, while the overall structure allows for optimal binding affinity to biological targets. These characteristics make it an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can now efficiently screen large libraries of compounds for potential therapeutic activity. This approach has been instrumental in identifying novel derivatives of 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one that exhibit enhanced efficacy and reduced side effects.

In the realm of drug discovery, the integration of multitarget ligands has emerged as a powerful strategy to improve therapeutic outcomes. Multitarget ligands are designed to interact with multiple biological targets simultaneously, thereby modulating complex disease pathways more effectively than single-target agents. The compound CAS No. 2640974-31-6 exemplifies this approach through its ability to engage both azepane and piperazine-based receptors, offering a synergistic therapeutic effect.

The pyrimidine moiety in 1-(azepan-1-yl)-2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}ethan-1-one has been extensively studied for its potential in various therapeutic areas, including oncology and neurology. Pyrimidine derivatives are known for their ability to inhibit key enzymes and receptors involved in disease progression. For instance, recent studies have highlighted the role of pyrimidine-based compounds in modulating kinase activity, which is crucial in cancer therapy. The incorporation of this moiety into our compound suggests its potential as an anticancer agent.

Furthermore, the azepane ring contributes to the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. The structural features of azepane derivatives facilitate their penetration into neural tissues, making them suitable candidates for therapies targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. The combination of these two moieties enhances the compound's overall pharmacological profile, making it a versatile tool for drug development.

The synthesis of CAS No. 2640974-31-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure post-synthesis.

Preclinical studies have begun to explore the pharmacological properties of 1-(azepan-1-y l)-2-{4-[4-(ethylamino)pyrimidin -2 -y l]pipera zin -1 -y l}etha n -1 -o ne (CAS No. 2640974 -31 -6). Initial findings suggest that this compound exhibits promising activity against various biological targets relevant to human diseases. Notably, its interaction with certain enzymes has shown potential in inhibiting pathways associated with inflammation and pain management. These results warrant further investigation into its therapeutic applications.

The development of novel drug candidates is often hampered by issues related to drug-likeness, including solubility, metabolic stability, and toxicity profile. However,CAS No 2640974 -31 -6 demonstrates favorable drug-likeness properties due to its balanced hydrophobicity and polar surface area (PSA). This balance is critical for ensuring adequate absorption while minimizing systemic toxicity.

In conclusion,CAS No 2640974 -31 -6 represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications .The integration of azepane , piperazine ,and pyrimidine moieties offers a versatile platform for developing novel therapeutics targeting multiple disease pathways .Further research is warranted to fully elucidate its pharmacological profile and explore its potential in clinical settings .